Cas no 58297-33-9 (Benzene, 4-ethynyl-1,2-dinitro-)

• Product Name: Benzene, 4-ethynyl-1,2-dinitro-
• CAS No: 58297-33-9
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• CID: 342563
• PubChem ID: 21482473
• Update Time: 2025-04-19

Benzene, 4-ethynyl-1,2-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-ethynyl-1,2-dinitro-
• 4-ethynyl-1,2-dinitrobenzene
• 3,4-dinitroethynyl benzene
• PCTQESXTJXZFQK-UHFFFAOYSA-N
• SCHEMBL11689602
• DTXSID80614503
• 58297-33-9
• AKOS006308047

• Inchi： 1S/C8H4N2O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H
• InChI Key： PCTQESXTJXZFQK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#C)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.01712
• Monoisotopic Mass: 192.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28